Cas no 1286207-46-2 ((S)-Tert-Butyl 1-(tetrahydro-2H-pyran-4-carbonyl)pyrrolidin-3-ylcarbamate)

• Product Name: (S)-Tert-Butyl 1-(tetrahydro-2H-pyran-4-carbonyl)pyrrolidin-3-ylcarbamate
• CAS No: 1286207-46-2
• MF: C₁₅H₂₆N₂O₄
• MW: 298.377944469452
• CID: 4788278
• Update Time: 2025-05-20

(S)-Tert-Butyl 1-(tetrahydro-2H-pyran-4-carbonyl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 1-(tetrahydro-2H-pyran-4-carbonyl)pyrrolidin-3-ylcarbamate
• tert-butyl N-[(3S)-1-(oxane-4-carbonyl)pyrrolidin-3-yl]carbamate
• (S)-tert-Butyl (1-(tetrahydro-2H-pyran-4-carbonyl)pyrrolidin-3-yl)carbamate
• (S)-Tert-Butyl 1-(tetrahydro-2H-pyran-4-carbonyl)pyrrolidin-3-ylcarbamate

• Inchi： 1S/C15H26N2O4/c1-15(2,3)21-14(19)16-12-4-7-17(10-12)13(18)11-5-8-20-9-6-11/h11-12H,4-10H2,1-3H3,(H,16,19)/t12-/m0/s1
• InChI Key： GFVVQCGSYSMWIG-LBPRGKRZSA-N
• SMILES： O1CCC(CC1)C(N1CC[C@@H](C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 386
• XLogP3: 0.9
• Topological Polar Surface Area: 67.9

Additional information on (S)-Tert-Butyl 1-(tetrahydro-2H-pyran-4-carbonyl)pyrrolidin-3-ylcarbamate

Research Brief on (S)-Tert-Butyl 1-(tetrahydro-2H-pyran-4-carbonyl)pyrrolidin-3-ylcarbamate (CAS: 1286207-46-2)

The compound (S)-Tert-Butyl 1-(tetrahydro-2H-pyran-4-carbonyl)pyrrolidin-3-ylcarbamate (CAS: 1286207-46-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, characterization, and potential therapeutic applications.

Recent studies have highlighted the importance of (S)-Tert-Butyl 1-(tetrahydro-2H-pyran-4-carbonyl)pyrrolidin-3-ylcarbamate as a versatile building block in the development of novel pharmaceuticals. Its unique structural features, including the tetrahydro-2H-pyran-4-carbonyl moiety and the tert-butyl carbamate group, make it an attractive candidate for the design of protease inhibitors and other enzyme-targeting drugs. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and enantiomeric purity, which are critical for its application in drug development.

In a recent publication, a team of researchers demonstrated the utility of (S)-Tert-Butyl 1-(tetrahydro-2H-pyran-4-carbonyl)pyrrolidin-3-ylcarbamate in the synthesis of potent kinase inhibitors. The study employed a combination of computational modeling and experimental validation to elucidate the compound's binding affinity and selectivity towards specific kinase targets. The results indicated that derivatives of this compound exhibit promising inhibitory activity against kinases involved in cancer progression, suggesting its potential as a lead compound for anticancer drug discovery.

Another area of interest is the compound's role in the development of central nervous system (CNS) therapeutics. Preliminary studies have shown that (S)-Tert-Butyl 1-(tetrahydro-2H-pyran-4-carbonyl)pyrrolidin-3-ylcarbamate can be modified to enhance its blood-brain barrier permeability, making it a valuable scaffold for the design of neuroprotective agents. Researchers are currently exploring its application in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's, with early-stage in vitro and in vivo studies yielding encouraging results.

Despite these advancements, challenges remain in the large-scale production and optimization of (S)-Tert-Butyl 1-(tetrahydro-2H-pyran-4-carbonyl)pyrrolidin-3-ylcarbamate. Issues such as scalability, cost-effectiveness, and the need for further pharmacokinetic studies must be addressed to fully realize its therapeutic potential. Nonetheless, the compound's versatility and promising biological activity make it a focal point of ongoing research in the chemical biology and medicinal chemistry communities.

In conclusion, (S)-Tert-Butyl 1-(tetrahydro-2H-pyran-4-carbonyl)pyrrolidin-3-ylcarbamate (CAS: 1286207-46-2) represents a compelling area of study with significant implications for drug discovery and development. Continued research into its synthesis, modification, and biological evaluation will likely yield novel therapeutic agents and further our understanding of its mechanistic roles in various disease pathways.